![B1574670 ONO-7746](/img/no-structure.png)
ONO-7746
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
ONO-7746 is an orally available small molecule and platelet thrombopoietin (TPO) receptor (TPOR; MPL) agonist with potential megakaryopoiesis stimulating activity. Upon administration, TPOR agonist this compound binds to and stimulates TPOR, which may lead to the proliferation and differentiation of megakaryocytes. In turn, this may increase the production of blood platelets and may prevent chemotherapy induced thrombocytopenia (CIT). TPOR is a cytokine receptor and member of the hematopoietin receptor superfamily. Check for active clinical trials or closed clinical trials using this agent. (NCI Thesaurus)
Scientific Research Applications
Thrombopoietin Receptor Agonist for Platelet Count Management
ONO-7746 has been studied for its potential in managing thrombocytopenia, a condition characterized by low platelet counts. In a study involving healthy subjects, this compound, an orally administered thrombopoietin receptor (c-Mpl) agonist, was found to significantly elevate platelet counts after a single dose. The study focused on the safety, tolerability, pharmacokinetics, and pharmacodynamics of this compound, demonstrating its effectiveness in increasing platelet counts and its potential utility in treating thrombocytopenia associated with various etiologies (Hunt et al., 2011).
Potential for Treatment of Thrombocytopenia
Another study investigated this compound for its thrombopoietic (platelet-producing) activity in human subjects. This study, too, emphasized the agent's safety and tolerability, highlighting its ability to increase platelet counts even after a single oral dose. The findings support the potential of this compound as a once-daily oral thrombopoietin mimetic for patients with thrombocytopenia (Hunt et al., 2011).
properties
IUPAC Name |
NONE |
---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>5 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
ONO7746; ONO 7746; ONO-7746; NIP022. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.